Cas no 1398570-16-5 (3,3-bis(fluoromethyl)cyclobutan-1-one)

• Product Name: 3,3-bis(fluoromethyl)cyclobutan-1-one
• CAS No: 1398570-16-5
• MF: C₆H₈F₂O
• MW: 134.123929023743
• MDL: MFCD24713355
• CID: 4597029
• PubChem ID: 68309392
• Update Time: 2025-06-09

3,3-bis(fluoromethyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(fluoromethyl)cyclobutan-1-one
• Cyclobutanone, 3,3-bis(fluoromethyl)-

• MDL： MFCD24713355
• Inchi： 1S/C6H8F2O/c7-3-6(4-8)1-5(9)2-6/h1-4H2
• InChI Key： DTHOWPFSOJPHSI-UHFFFAOYSA-N
• SMILES： C1(=O)CC(CF)(CF)C1

Additional information on 3,3-bis(fluoromethyl)cyclobutan-1-one

Introduction to 3,3-bis(fluoromethyl)cyclobutan-1-one (CAS No. 1398570-16-5)

3,3-bis(fluoromethyl)cyclobutan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1398570-16-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and electronic properties. This compound belongs to the cyclobutane class of molecules, which are known for their strained ring structures and high reactivity, making them valuable scaffolds for drug design and material development.

The presence of two fluoromethyl groups at the 3-position of the cyclobutane ring introduces electron-withdrawing effects and enhances the lipophilicity of the molecule. These features make it a promising candidate for various applications, particularly in the synthesis of bioactive molecules and advanced polymers. The fluorine atoms can also influence metabolic stability and binding affinity, which are critical factors in pharmaceutical development.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate biological processes effectively. 3,3-bis(fluoromethyl)cyclobutan-1-one has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its strained cyclobutane core can be functionalized in multiple ways, allowing chemists to tailor its properties for specific applications. For instance, it has been investigated as a precursor in the development of kinase inhibitors, where the rigidity of the cyclobutane ring can improve binding interactions with target proteins.

One of the most compelling aspects of 3,3-bis(fluoromethyl)cyclobutan-1-one is its potential in polymer science. Fluorinated monomers are widely used to enhance material properties such as thermal stability, chemical resistance, and biocompatibility. The incorporation of this compound into polymer backbones has led to the development of advanced materials with applications ranging from coatings to biomedical implants. The fluoromethyl groups contribute to hydrophobicity, which is particularly useful in designing materials that interact with biological systems.

Recent studies have also highlighted the role of 3,3-bis(fluoromethyl)cyclobutan-1-one in catalysis. The electron-deficient nature of the fluorinated molecule makes it an effective ligand or catalyst component in organic transformations. Researchers have demonstrated its utility in cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds under mild conditions. This capability is crucial for synthesizing complex molecules efficiently.

The pharmaceutical industry has been particularly interested in exploring fluorinated heterocycles like 3,3-bis(fluoromethyl)cyclobutan-1-one due to their potential as drug candidates. Fluoro substitution is known to enhance drug-like properties such as bioavailability and metabolic half-life. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer activities. The cyclobutane ring’s strain can be exploited to create conformationally constrained molecules that fit tightly into biological targets.

In addition to its medicinal applications, 3,3-bis(fluoromethyl)cyclobutan-1-one has found utility in agrochemical research. Fluorinated compounds often exhibit improved pest resistance and environmental stability, making them attractive for crop protection agents. The structural features of this molecule allow for modifications that enhance its efficacy while minimizing ecological impact.

The synthesis of 3,3-bis(fluoromethyl)cyclobutan-1-one presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require specialized equipment and reagents. However, recent advances in fluorination techniques have made it more feasible to produce this compound on a larger scale. These innovations are expected to drive further exploration of its applications.

The future prospects for 3,3-bis(fluoromethyl)cyclobutan-1-one are vast and multifaceted. As research continues to uncover new synthetic pathways and applications, this compound is likely to play an increasingly important role in both academic and industrial settings. Its unique combination of structural rigidity and electronic tunability makes it a versatile building block for innovative chemical solutions.